Cas no 2034294-88-5 (2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine)

• Product Name: 2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine
• CAS No: 2034294-88-5
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• CID: 5334113
• Update Time: 2025-11-06

2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-((4-(trifluoromethyl)piperidin-1-yl)methyl)pyrazine
• 2-[[4-(trifluoromethyl)piperidin-1-yl]methyl]pyrazine
• 2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine

• Inchi： 1S/C11H14F3N3/c12-11(13,14)9-1-5-17(6-2-9)8-10-7-15-3-4-16-10/h3-4,7,9H,1-2,5-6,8H2
• InChI Key： GGSIGCXFXFTMJI-UHFFFAOYSA-N
• SMILES： FC(C1CCN(CC2C=NC=CN=2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 29

Additional information on 2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine

Research Brief on 2-{[4-(Trifluoromethyl)piperidin-1-yl]methyl}pyrazine (CAS: 2034294-88-5): Recent Advances and Applications

The compound 2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine (CAS: 2034294-88-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its piperidine and pyrazine moieties, combined with the trifluoromethyl group, contribute to its enhanced binding affinity and metabolic stability, making it a promising scaffold for drug development. Researchers have explored its potential in modulating protein-protein interactions, particularly in oncology and neurology.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a selective inhibitor of kinase enzymes involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate its binding mode and inhibitory activity. Notably, the trifluoromethyl group was found to play a critical role in enhancing the compound's lipophilicity and bioavailability, addressing common challenges in drug design.

Another significant development involves the application of 2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine in the development of central nervous system (CNS) therapeutics. A recent preprint on bioRxiv reported its potential as a modulator of neurotransmitter receptors, with preliminary data suggesting its ability to cross the blood-brain barrier (BBB) effectively. This finding opens new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to improve selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{[4-(trifluoromethyl)piperidin-1-yl]methyl}pyrazine (CAS: 2034294-88-5) represents a versatile and highly relevant compound in modern drug discovery. Its unique chemical properties and broad therapeutic potential underscore the importance of continued research in this area. Future studies should prioritize in vivo validation and the exploration of combination therapies to fully realize its clinical benefits.